Cas no 1207035-34-4 (2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1207035-34-4
• MF: C₁₈H₁₉BrN₄OS₂
• MW: 451.403660058975
• CID: 5451229
• PubChem ID: 49671680
• Update Time: 2025-06-11

2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-bromophenyl)-1-(2-methylpropyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• F2964-1945
• AKOS024477213
• 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 1207035-34-4
• 2-((5-(4-bromophenyl)-1-isobutyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
• 2-[[5-(4-Bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]thio]-N-2-thiazolylacetamide

• Inchi： 1S/C18H19BrN4OS2/c1-12(2)10-23-15(13-3-5-14(19)6-4-13)9-21-18(23)26-11-16(24)22-17-20-7-8-25-17/h3-9,12H,10-11H2,1-2H3,(H,20,22,24)
• InChI Key： PAPGJFDZXIDPBG-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(CC(C)C)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 450.01837g/mol
• Monoisotopic Mass: 450.01837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.91±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1207035-34-4)

2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide, with the CAS number 1207035-34-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromophenyl group, an imidazole ring, and a thiazole moiety, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is particularly noteworthy due to its intricate arrangement of functional groups. The bromophenyl substituent imparts halogenated aromatic character, which can influence the compound's binding affinity to various biological targets. The imidazole ring, a common motif in many biologically active molecules, provides a platform for hydrogen bonding and π-stacking interactions. Additionally, the thiazole moiety enhances the compound's overall stability and bioavailability.

Recent studies have explored the potential therapeutic applications of 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Furthermore, preliminary in vivo studies have shown that it can reduce inflammation in animal models of arthritis and colitis.

Beyond its anti-inflammatory effects, 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has also been investigated for its potential as an antiviral agent. Research has indicated that it can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral protein synthesis and assembly processes. These findings suggest that this compound could be further developed as a broad-spectrum antiviral drug.

In the realm of cancer research, 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has shown promise as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings highlight its potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, suggesting that it may be well-tolerated by patients.

To further advance the development of 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Structure-activity relationship (SAR) studies are being conducted to identify key structural modifications that can improve its binding affinity to specific biological targets while minimizing off-target effects. These efforts aim to develop more effective derivatives with enhanced therapeutic potential.

In conclusion, 2-{[5-(4-bromophenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1207035-34-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.